Cas no 869340-02-3 (1,6-Dibromo-3,8-diisopropylpyrene)
1,6-Dibromo-3,8-diisopropylpyrene is a brominated and alkylated pyrene derivative with a molecular formula of C₂₄H₂₂Br₂. This compound features a polycyclic aromatic hydrocarbon (PAH) core functionalized with bromine atoms at the 1,6-positions and isopropyl groups at the 3,8-positions, enhancing its steric and electronic properties. The bromine substituents increase reactivity for further cross-coupling reactions, making it valuable in organic synthesis, particularly for constructing extended π-conjugated systems. The isopropyl groups improve solubility in organic solvents, facilitating purification and processing. Its rigid pyrene backbone ensures high thermal and photochemical stability, suitable for applications in optoelectronic materials, such as organic light-emitting diodes (OLEDs) and semiconductors. The compound's well-defined structure also makes it a useful intermediate in materials science research.
869340-02-3 structure
Product Name:1,6-Dibromo-3,8-diisopropylpyrene
CAS No:869340-02-3
MF:C22H20Br2
MW:444.202204704285
MDL:MFCD27979119
CID:3162565
PubChem ID:58536052
Update Time:2025-07-02
1,6-Dibromo-3,8-diisopropylpyrene Chemical and Physical Properties
Names and Identifiers
-
- 1,6-Diisopropyl-3,8-dibromopyrene
- 1,6-dibromo-3,8-diisopropylpyrene
- 1,6-dibromo-3,8-bis(propan-2-yl)pyrene
- AK323683
- 1,6-dibromo-3,8-di(propan-2-yl)pyrene
- 1,6-Dibromo-3,8-bis(1-methylethyl)pyrene (ACI)
- AS-61302
- AKOS027327300
- SCHEMBL697982
- D5236
- MFCD27979119
- CS-0045116
- EX-A3871
- DA-01903
- 869340-02-3
- 1,6-Dibromo-3,8-diisopropylpyrene
-
- MDL： MFCD27979119
- Inchi： 1S/C22H20Br2/c1-11(2)17-9-19(23)15-8-6-14-18(12(3)4)10-20(24)16-7-5-13(17)21(15)22(14)16/h5-12H,1-4H3
- InChI Key： NNVZVNMCMRPEND-UHFFFAOYSA-N
- SMILES： BrC1C2C3C(C=CC4C=3C(=CC=2)C(C(C)C)=CC=4Br)=C(C(C)C)C=1
Computed Properties
- Exact Mass: 443.99113g/mol
- Monoisotopic Mass: 441.99318g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 8.7
Experimental Properties
- Density: 1.508±0.06 g/cm3 (20 ºC 760 Torr)
- Boiling Point: 512.4±45.0 °C at 760 mmHg
- Flash Point: 305.9±28.0 °C
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
1,6-Dibromo-3,8-diisopropylpyrene Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1,6-Dibromo-3,8-diisopropylpyrene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TN836-1g |
1,6-Dibromo-3,8-diisopropylpyrene |
869340-02-3 | 95+% | 1g |
534.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TN836-50mg |
1,6-Dibromo-3,8-diisopropylpyrene |
869340-02-3 | 95+% | 50mg |
72.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TN836-200mg |
1,6-Dibromo-3,8-diisopropylpyrene |
869340-02-3 | 95+% | 200mg |
161.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D5236-1G |
1,6-Dibromo-3,8-diisopropylpyrene |
869340-02-3 | 98.0%(GC) | 1G |
￥4500.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D5236-200MG |
1,6-Dibromo-3,8-diisopropylpyrene |
869340-02-3 | 98.0%(GC) | 200MG |
￥1190.0 | 2022-09-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D918318-250mg |
1,6-Dibromo-3,8-diisopropylpyrene |
869340-02-3 | >98.0%(GC) | 250mg |
￥216.00 | 2022-01-10 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X15155-250mg |
1,6-Dibromo-3,8-diisopropylpyrene |
869340-02-3 | 95% | 250mg |
¥92.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X15155-5g |
1,6-Dibromo-3,8-diisopropylpyrene |
869340-02-3 | 95% | 5g |
¥864.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X15155-1g |
1,6-Dibromo-3,8-diisopropylpyrene |
869340-02-3 | 95% | 1g |
¥248.0 | 2024-07-18 | |
| Chemenu | CM393644-1g |
1,6-Dibromo-3,8-diisopropylpyrene |
869340-02-3 | 95%+ | 1g |
$*** | 2023-05-29 |
1,6-Dibromo-3,8-diisopropylpyrene Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:869340-02-3)1,6-Diisopropyl-3,8-dibromopyrene
Order Number:sfd20770
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:869340-02-3)1,6-二异丙基-3,8-二溴芘
Order Number:LE26872797
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:59
Price ($):discuss personally
Email:18501500038@163.com
1,6-Dibromo-3,8-diisopropylpyrene Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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